Very long-chain fatty acids
Very long-chain fatty acids (VLCFAs) are a class of fatty acids characterized by their unusually long carbon chains, typically containing more than 20 carbons. These unique chemical properties make VLCFAs distinct from shorter chain fatty acids and essential in various biological processes.
In human physiology, VLCFAs play crucial roles in the formation and maintenance of cellular membranes, particularly in the central nervous system. They also contribute to energy storage and are involved in lipid metabolism pathways. Deficiencies or imbalances in VLCFA levels can lead to severe metabolic disorders such as very long-chain acyl-CoA dehydrogenase (VLCAD) deficiency, which affects lipid metabolism and can cause symptoms ranging from muscle pain to liver dysfunction.
In industrial applications, VLCFAs are used in the production of cosmetics due to their moisturizing properties. They also find use in biotechnology for creating sustainable biofuels and in pharmaceuticals as precursors for drug development. The unique characteristics of VLCFAs make them valuable in both medical and commercial sectors, highlighting their importance across multiple industries.

Structure | Chemical Name | CAS | MF |
---|---|---|---|
![]() |
13(Z),16(Z)-Docosadienoic Acid | 17735-98-7 | C22H40O2 |
![]() |
(10S,17S)-10,17-dihydroxydocosa-4,7,11,13,15,19-hexaenoic acid | 871826-47-0 | C22H32O4 |
![]() |
S-[(1R,2E,4E,6Z,9Z,12Z)-15-carboxy-1-[(1S,3Z)-1-hydroxy-3-hexen-1-yl]-2,4,6,9,12-pentadecapentaen-1-yl]-L-cysteinyl-glycine | 1810710-63-4 | C27H40N2O6S |
![]() |
Maresin 1 | 1268720-28-0 | C22H32O4 |
![]() |
10,12-Tricosadiynoic acid | 66990-30-5 | C23H38O2 |
![]() |
Leptomycin B | 87081-35-4 | C33H48O6 |
![]() |
Maresin 2 | 1639809-46-3 | C22H32O4 |
![]() |
TETRACOSANOIC-12,12,13,13-D4 ACID | 1219794-59-8 | C24H48O2 |
![]() |
11-Docosenoic acid,(11Z)- | 1002-96-6 | C22H42O2 |
![]() |
(5Z,7S,8E,10Z,13Z,15E,17S,19Z)-7,17-dihydroxydocosa-5,8,10,13,15,19-hexaenoic acid | 578008-43-2 | C22H32O4 |
Related Literature
-
Yoshio Saito,Subhendu Sekhar Bag,Yuichi Kusakabe,Chiharu Nagai,Katsuhiko Matsumoto,Erika Mizuno,Satoshi Kodate,Isamu Suzuka,Isao Saito Chem. Commun., 2007, 2133-2135
-
Sian Masson,Peter Holliman,Maher Kalaji,Petr Kluson J. Mater. Chem., 2009,19, 3517-3522
-
Malose J. Mphahlele,Thwanthwadi B. Moekwa Org. Biomol. Chem., 2005,3, 2469-2475
-
Navin Yadav,Soumen Payra,Parag Tamuly Org. Biomol. Chem., 2023,21, 7994-8002
-
8. Development of an actinium-225 radioimmunoconjugate for targeted alpha therapy against SARS-CoV-2†Roger M. Pallares,Matthew Flick,Nileena Velappan,Antonietta M. Lillo New J. Chem., 2022,46, 15795-15798
-
Rizki Insyani,Seung Min Kim Green Chem., 2017,19, 2482-2490
-
Thibault Gallavardin,Pierre-Henri Lanoë,Jean-Christophe Mulatier,Olivier Maury,Cyrille Monnereau,Chantal Andraud Polym. Chem., 2013,4, 61-67
Recommended suppliers
-
Suzhou Genelee Bio-Technology Co., Ltd.Factory Trade Brand reagentsCompany nature: Private enterprises
-
河南东延药业有限公司Factory Trade Brand reagentsCompany nature: Private enterprises
-
Nanjing jingzhu bio-technology Co., Ltd.Factory Trade Brand reagentsCompany nature: Private enterprises
-
Jinan Hanyu Chemical Co.,Ltd.Factory Trade Brand reagentsCompany nature: Private enterprises
-
Handan Zechi Trading Co., LtdFactory Trade Brand reagentsCompany nature: Private enterprises
Recommended products
-
Semaglutide Cas No: 910463-68-2
-
Tirzepatide Cas No: 2023788-19-2
-
Crisaborole Cas No: 906673-24-3
-
Cabozantinib S-malate Cas No: 1140909-48-3
-
Bucladesine sodium Cas No: 16980-89-5